molecular formula C11H4Cl2F3N3 B8581891 1-(2,3-dichlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

1-(2,3-dichlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

Cat. No.: B8581891
M. Wt: 306.07 g/mol
InChI Key: PKFUGULRTUHNGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,3-dichlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile is a useful research compound. Its molecular formula is C11H4Cl2F3N3 and its molecular weight is 306.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H4Cl2F3N3

Molecular Weight

306.07 g/mol

IUPAC Name

2-(2,3-dichlorophenyl)-5-(trifluoromethyl)pyrazole-3-carbonitrile

InChI

InChI=1S/C11H4Cl2F3N3/c12-7-2-1-3-8(10(7)13)19-6(5-17)4-9(18-19)11(14,15)16/h1-4H

InChI Key

PKFUGULRTUHNGC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Cl)Cl)N2C(=CC(=N2)C(F)(F)F)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 1-(2,3-dichlorophenyl)-5-iodo-3-(trifluoromethyl)-1H-pyrazole (11.1 g, 27.58 mmol, 1.0 eq) in NMP (50 mL) was added CuCN (2.39 g, 27.58 mmol, 1.0 eq.) and heated to 200° C. for 2 h. The reaction mixture was passed through a celite pad and washed with excess of ethyl acetate. The filtrate was washed with water and the ethyl acetate layer was separated, dried (Na2SO4), and the solvent evaporated. The resulting residue was purified by CC using ethyl acetate/PE (1:9) to get 1-(2,3-dichlorophenyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (5.02 g, crude, yellow solid).
Name
1-(2,3-dichlorophenyl)-5-iodo-3-(trifluoromethyl)-1H-pyrazole
Quantity
11.1 g
Type
reactant
Reaction Step One
Name
CuCN
Quantity
2.39 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

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